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Compound of Interest

Compound Name: tert-Butyl isopropyl ether

Cat. No.: B127762 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of

tert-butyl isopropyl ether (IPE) as a solvent in common organic reactions. IPE is a viable and

potentially "greener" alternative to other common ether solvents like diethyl ether and

tetrahydrofuran (THF), offering advantages in terms of safety and handling.

Introduction to tert-Butyl Isopropyl Ether (IPE)
Tert-butyl isopropyl ether, also known as 2-isopropoxy-2-methylpropane, is a colorless liquid

with a mild odor[1]. Its branched structure contributes to unique solvent properties and a lower

tendency to form explosive peroxides compared to other ethers, enhancing its safety profile for

laboratory applications[2]. IPE is a nonpolar solvent capable of dissolving a wide range of

organic compounds, making it suitable for various organic transformations[2].

Physical and Chemical Properties
A summary of the key physical and chemical properties of tert-butyl isopropyl ether is
presented below, alongside a comparison with other common ether solvents. This data is

crucial for reaction setup, temperature control, and post-reaction work-up.
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Property
tert-Butyl
Isopropyl
Ether (IPE)

Diethyl Ether
(Et₂O)

Tetrahydrofura
n (THF)

2-
Methyltetrahyd
rofuran (2-
MeTHF)

CAS Number 17348-59-3[3] 60-29-7 109-99-9 96-47-9

Molecular

Formula
C₇H₁₆O[3] C₄H₁₀O C₄H₈O C₅H₁₀O

Molecular Weight 116.20 g/mol [3] 74.12 g/mol 72.11 g/mol 86.13 g/mol

Boiling Point 87.6 °C[4] 34.6 °C 66 °C ~80 °C

Density 0.77 g/cm³[4] 0.713 g/cm³ 0.889 g/cm³ 0.855 g/cm³

Flash Point 27 °C[2] -45 °C -14 °C -11 °C

Peroxide

Formation
Low[2][5] High[6] High[6] Low

Water Solubility 0.5 g/L (25 °C)[7] 69 g/L (20 °C) Miscible 140 g/L (20 °C)

Safety and Handling
Tert-butyl isopropyl ether is a flammable liquid and should be handled with appropriate safety

precautions[8].

Handling: Work in a well-ventilated area, preferably in a chemical fume hood. Use personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat. Ground all

equipment to prevent static discharge[9].

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

sources of ignition. Although IPE has a lower tendency to form peroxides than other ethers, it

is good practice to date the container upon receipt and opening and to test for peroxides

periodically, especially if the solvent has been stored for an extended period[2][5][10].

Disposal: Dispose of tert-butyl isopropyl ether as hazardous waste in accordance with

local regulations.
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Application in Organic Reactions: Protocols
While specific literature on the use of tert-butyl isopropyl ether in the following reactions is

limited, these representative protocols have been adapted from established procedures for

similar ether solvents. Researchers should consider these as starting points and may need to

optimize reaction conditions.

A. Grignard Reactions
The higher boiling point of IPE compared to diethyl ether can be advantageous for initiating

Grignard reactions and for reactions requiring elevated temperatures.

Protocol: Preparation of a Grignard Reagent and Reaction with an Aldehyde

Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a

magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen inlet.

Initiation: Place magnesium turnings (1.2 equivalents) in the flask. Add a small crystal of

iodine.

Reagent Addition: In the dropping funnel, add a solution of the alkyl or aryl halide (1.0

equivalent) in anhydrous tert-butyl isopropyl ether. Add a small portion of the halide

solution to the magnesium turnings. The reaction is initiated when the iodine color

disappears and bubbling is observed. Gentle heating may be necessary.

Grignard Formation: Once the reaction starts, add the remaining halide solution dropwise at

a rate that maintains a gentle reflux. After the addition is complete, continue stirring at room

temperature or with gentle heating until the magnesium is consumed.

Reaction with Electrophile: Cool the Grignard reagent solution to 0 °C in an ice bath. Add a

solution of the aldehyde (0.9 equivalents) in anhydrous tert-butyl isopropyl ether dropwise

from the dropping funnel.

Work-up: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for 1-2 hours. Quench the reaction by the slow addition of a saturated

aqueous solution of ammonium chloride.
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Extraction and Purification: Extract the aqueous layer with tert-butyl isopropyl ether.
Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. Purify the resulting alcohol by column chromatography

or distillation.
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Start

Flame-dried glassware setup under N2

Add Mg turnings and iodine

Prepare alkyl/aryl halide in anhydrous IPE

Add a small amount of halide solution to initiate

Dropwise addition of remaining halide solution

Cool Grignard reagent to 0 °C

Prepare aldehyde in anhydrous IPE

Dropwise addition of aldehyde solution

Quench with sat. aq. NH4Cl

Extract with IPE

Dry, concentrate, and purify

End
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Start

Prepare phosphonium salt suspension in anhydrous IPE

Cool to 0 °C

Add strong base to form ylide

Warm to RT and stir

Prepare aldehyde/ketone solution in anhydrous IPE

Cool ylide solution to 0 °C

Dropwise addition of carbonyl solution

Warm to RT and stir until completion

Quench with water

Filter triphenylphosphine oxide, extract, dry, and purify

End
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Reaction Type

Organometallic (e.g., Grignard)?

High temperature required?

Yes

Peroxide sensitive?

No

Consider IPE

Yes

Consider other solvents (e.g., THF, 2-MeTHF)

No Yes No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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